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Compound of Interest

Compound Name: 2-Bromopropionitrile

Cat. No.: B099969

For immediate release.

This document provides essential safety and logistical information for the proper disposal of 2-
Bromopropionitrile, a chemical requiring careful handling due to its hazardous properties. The
following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and compliance with waste management
regulations.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to handle 2-Bromopropionitrile in a
controlled environment.

» Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume
hood.[1]

o Personal Protective Equipment (PPE): A comprehensive suite of PPE is mandatory. This
includes:

o Eye Protection: Chemical safety goggles and a face shield.
o Hand Protection: Wear appropriate chemical-resistant gloves.[2]

o Body Protection: A lab coat and additional protective clothing to prevent skin exposure.[2]

[3]
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o Respiratory Protection: If ventilation is inadequate, use a suitable respirator with an
appropriate filter (e.g., type ABEK (EN14387)).

o Emergency Equipment: Ensure an emergency eyewash station and a safety shower are
readily accessible.[1]

Il. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Evacuate: Clear all non-essential personnel from the immediate spill area.
o Ventilate: Ensure the area is well-ventilated to disperse vapors.

o Contain: For small spills, absorb the chemical with an inert, non-combustible material such
as sand, silica gel, or soda ash.[2][4] Do not use combustible materials like paper towels.

o Collect: Carefully scoop the absorbed material into a suitable, sealable container for
disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water.

» Dispose: The collected waste must be treated as hazardous and disposed of according to
the procedures outlined below.

lll. Proper Disposal Procedure

The primary and mandated method for the disposal of 2-Bromopropionitrile is through a
licensed hazardous waste disposal company.[4][5] Do not attempt to dispose of this chemical
down the drain or in regular trash.

Step-by-Step Disposal Plan:
o Containerize:

o Leave the chemical in its original container whenever possible.[5]
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o If transferring is necessary, use a new, clean, and compatible container that can be
securely sealed.

o Do not mix 2-Bromopropionitrile with other waste materials.[5]

e Labeling:

[e]

Clearly label the waste container as "Hazardous Waste."[4]

o

Include the full chemical name: "2-Bromopropionitrile" and its CAS number (19481-82-

4).[5][6][7]

o

Indicate the approximate quantity of the waste.[4]

[¢]

List any other components if it is part of a mixture.[4]
e Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.[4]

o This area should have secondary containment to prevent spills from spreading.[4]
o Store locked up.[2][3]
e Arrange for Pickup:

o Contact your institution's Environmental Health & Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide them with all necessary information about the waste material.

IV. Chemical and Physical Properties

A summary of key quantitative data for 2-Bromopropionitrile is provided in the table below for
quick reference.
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Property

Value

CAS Number

19481-82-4[5][6][7]

Molecular Formula

CsHaBrN[7]

Molecular Weight 133.97 g/mol [6]

Appearance Liquid[2]

Density 1.55 g/mL at 25 °C[6]

Boiling Point 68-69 °C at 50 mmHg[6]
Flash Point 58 °C (136.4 °F) - closed cup

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the safe disposal of 2-

Bromopropionitrile.
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Caption: Workflow for the safe disposal of 2-Bromopropionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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